Cas no 1000932-65-9 (3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid)

• Product Name: 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid
• CAS No: 1000932-65-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4558535
• Update Time: 2025-09-28

3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[acetyl(prop-2-ynyl)amino]benzoic acid
• 3-[N-(prop-2-yn-1-yl)acetamido]benzoic acid
• 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid

• Inchi： 1S/C12H11NO3/c1-3-7-13(9(2)14)11-6-4-5-10(8-11)12(15)16/h1,4-6,8H,7H2,2H3,(H,15,16)
• InChI Key： HKNFADKILNIINJ-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC#C)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 217.073893g/mol
• Monoisotopic Mass: 217.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid

Professional Introduction to 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid (CAS No. 1000932-65-9)

3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1000932-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core substituted with an acetamide group and a propargyl moiety, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid consists of a benzene ring linked to a carboxylic acid group, an amide functional group, and a propargyl group (C₃H₃N). The presence of these functional groups imparts distinct chemical reactivity and biological activity, which has been the focus of extensive research in recent years. The propargyl group, in particular, introduces a reactive alkyne functionality that can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid has been investigated for its potential pharmacological effects. Studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The benzoic acid moiety is well-known for its role in various pharmacological contexts, while the acetamide group can enhance solubility and bioavailability, making it an attractive scaffold for drug development. Additionally, the propargyl group offers opportunities for further derivatization, allowing researchers to fine-tune the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid with biological targets. These studies have highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This finding aligns with the growing interest in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions. The propargyl group introduces a degree of complexity to the synthesis, as it must be introduced without affecting the integrity of other functional groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

One of the most compelling aspects of 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid is its versatility as a chemical intermediate. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties. For example, modifications of the propargyl group can lead to new analogs with improved binding affinity or selectivity for specific biological targets. Such derivatives hold promise for treating a wide range of diseases, including chronic inflammatory disorders and infectious diseases.

The role of 3-N-(Prop-2-yn-1-yl)acetamidobenzoic Acid in drug discovery has been further underscored by its incorporation into various high-throughput screening (HTS) campaigns. These screens aim to identify novel compounds with therapeutic potential by testing large libraries of molecules against biological assays. The structural features of 3-N-(Prop-2-yne-amidobenzoic acid) make it an ideal candidate for such screens, as it combines multiple functional groups that can interact with diverse biological targets.

In conclusion, 3-N-(Prop-yne-amidobenzoic acid) (CAS No. 1000932 65 9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities have positioned it as a valuable tool for drug development and medicinal research. As scientific understanding continues to evolve, further exploration of this compound is expected to yield novel insights into disease mechanisms and therapeutic strategies.